Cas no 7499-53-8 ( )

• Product Name: &nbsp
• CAS No: 7499-53-8
• MF: C₁₂H₇NO₅S
• MW: 277.252681970596
• CID: 980888
• PubChem ID: 348394
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7499-53-8
• NSC407667
• NSC-407667
• 5-nitro-2-(thiophene-2-carbonyl)benzoic acid
• DTXSID50324768
•  

• Inchi： 1S/C12H7NO5S/c14-11(10-2-1-5-19-10)8-4-3-7(13(17)18)6-9(8)12(15)16/h1-6H,(H,15,16)
• InChI Key： PSRJJORNCPCRNQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 277.00451
• Monoisotopic Mass: 277.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.528
• Boiling Point: 539.9°C at 760 mmHg
• Flash Point: 280.3°C
• Refractive Index: 1.671
• PSA: 97.51
• LogP: 3.10870